Performic acid

• CAS No.: 107-32-4
• Molecular Formula: CH2O3
• Molecular Weight: 62.025 g/mol
• IUPAC Name: peroxyformic acid
• InChI: InChI=1S/CH2O3/c2-1-4-3/h1,3H
• InChI Key: SCKXCAADGDQQCS-UHFFFAOYSA-N
• SMILES: C(=O)OO
• Color/Form: Colorless liquid
• solubility: Miscible with alcohol, ether; soluble in benzene, chloroform; Miscible with wate
• Synonyms: performic acid; peroxyformic acid
• vapor_pressure: 78 mm Hg at 25 °C (est)

Description

A peroxy acid is a peroxy acid.

Scientific Research Applications

1. Analytical Chemistry and Proteomics

Performic acid is extensively used for the oxidation of proteins, particularly for cleaving disulfide bonds in peptides and proteins. It's efficient for sample treatment in proteomics. A study identified degradation products formed during performic oxidation of peptides and proteins, which is significant in proteomics research. The study found various modifications such as oxidation of tryptophan and chlorination of tyrosine, formylation of lysine, and beta-elimination of cysteine (Dai et al., 2005).

2. Water Treatment

This compound has applications in water treatment. A review on peracids highlights the role of this compound in wastewater disinfection, drinking water disinfection, oxidation of pollutants, sludge treatment, and ballast water treatment. It's noted for its disinfectant properties, efficacy, and the formation of less harmful by-products (Luukkonen & Pehkonen, 2017).

3. Microbiology and Disinfection

This compound shows strong bactericidal and sporicidal effects and has been used for disinfection of various surfaces and objects. Its effectiveness as a disinfectant in various settings, including the medical field, has been documented (Kozarov et al., 1975).

4. Chemical Synthesis and Processing

The synthesis of this compound in microstructured reactors for applications in chemical processing and synthesis is another notable application. Studies have investigated the kinetics and mechanisms involved in the synthesis and have proposed efficient methods for producing this compound on a production scale (Ebrahimi et al., 2011).

5. Environmental Sciences

In environmental sciences, this compound plays a role in understanding the structure and function of soil organic matter. Its use in extracting humic substances from soils and waters contributes to the understanding of various environmental processes, including pollutant transport and metal ion behavior in natural settings (Olk et al., 2019).

Synthesis routes and methods I

Procedure details

Asp (10), 10.33; Thr (1), 0.91; Ser (7), 6.10; Glu (11), 11.82; Pro (3), 3.00; Gly (4), 4.44; Ala (7), 6.91; Cys (1), 1.11; Val (7), 6.60; Met (2), 2.11; Ile (1.01; Leu (10), 10.83, Phe (1), 1.10; Lys (9), 9.32; His (4), 3.75; Arg (5), 5.2 Trp (1), 0.93 (recovery 84.2%; the value for Cys was obtained from the hydrolyzate after oxidation with performic acid.)

Synthesis routes and methods II

Procedure details

The reaction was carried out in the manner of Example 1, Step 1 with the exception that 10 g of laboratory grade oleic acid were used as the substrate. The reactant peroxyformic acid was prepared in situ by mixing 30 mL of formic acid with 20 mL of 30% by weight hydrogen peroxide solution. Oleic acid as a substrate produced monohydroxy formoxy stearic acid only. The product was a white, hard substance. Gas chromatographic analysis showed the absence of starting material (oleic acid) .